Cas no 22741-15-7 (1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-)

• Product Name: 1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-
• CAS No: 22741-15-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 251068
• PubChem ID: 11137532
• Update Time: 2025-04-19

1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[3.5]nonan-2-one,3,3-dimethyl-
• 3,3-Dimethyl-1-oxaspiro[3,5]nonan-2-one
• 3,3-dimethyl-1-oxaspiro[3.5]nonan-2-one
• 22741-15-7
• DTXSID90456517
• 1,1-dimethyl-3-oxaspiro[3.5]nonan-2-one

• Inchi： 1S/C10H16O2/c1-9(2)8(11)12-10(9)6-4-3-5-7-10/h3-7H2,1-2H3
• InChI Key： KFHKVNGUXWIEKK-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C21CCCCC2)=O

Computed Properties

• Exact Mass: 168.11508
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Beta propiolactones